Properties of a novel imbibition polymer with ultra-high wetting ability as a fracturing fluid system†
New Journal of Chemistry Pub Date: 2019-11-28 DOI: 10.1039/C9NJ03515J
Abstract
A novel fracturing fluid system with wettability was prepared. XRD and TGA of the polymer were measured. Rheology and SEM experiments showed that the fracturing fluid had a dense network structure. The microstructures of the gel breaking fluid were obtained using SEM and TEM tests, which demonstrated more obvious crosslinking. Contact angle and wetting function of the gel breaking fluid were evaluated on sandstone. The NFW fracturing fluid showed excellent rheological properties at 90 °C. The surface tension of the gel breaking fluid was relatively low, being 20 mN m−1. The WA, BET data and zeta potential of the NFW gel breaking fluid suggested that the material was absorbed on the sandstone surface and a bilayer was formed. Meanwhile, CT and AFM studies indicated that the imbibition effect of the gel breaking fluid could obviously be observed on the sandstone. The contact angle increased to 146° when the sandstone was immersed in solution, which suggested that the wettability of the rock was changed. The imbibition efficiency of NFW is higher than that of water. Thus, this fracturing fluid with wettability could be an alternative for development in tight oil reservoirs.
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